Cas no 2228681-46-5 (tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate
• CAS No: 2228681-46-5
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 6212769
• PubChem ID: 165623008
• Update Time: 2025-06-15

tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate
• tert-butyl N-[1-oxo-2-(2,4,5-trifluorophenyl)propan-2-yl]carbamate
• EN300-1892973
• 2228681-46-5

• Inchi： 1S/C14H16F3NO3/c1-13(2,3)21-12(20)18-14(4,7-19)8-5-10(16)11(17)6-9(8)15/h5-7H,1-4H3,(H,18,20)
• InChI Key： IDNNYMHYEAABCF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C=O)(C)NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate

Introduction to Tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate (CAS No. 2228681-46-5)

Tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate, identified by its Chemical Abstracts Service number CAS No. 2228681-46-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and bioactive molecule synthesis. The structural features of this molecule, particularly the presence of a tert-butyl group and a 2,4,5-trifluorophenyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group, a branched alkyl group with the formula -C(CH₃)₃, is known for its steric hindrance and electron-donating effects. These characteristics can influence the reactivity and binding affinity of the molecule when interacting with biological targets. On the other hand, the 2,4,5-trifluorophenyl ring introduces fluorine atoms into the aromatic system, which can modulate the electronic distribution and metabolic stability of the compound. Fluoro-substituted aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance lipophilicity, improve binding affinity, and extend pharmacological duration.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for therapeutic applications. Carbamates have demonstrated efficacy in various pharmacological contexts, including neurodegenerative diseases, pain management, and anti-inflammatory treatments. The specific combination of structural elements in Tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex pharmacologically active molecules. The presence of both a carbamate functional group and a trifluorinated aromatic ring provides multiple sites for chemical modification, allowing chemists to tailor the properties of the final product to specific biological needs. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have highlighted the importance of fluorine substitution in enhancing the pharmacokinetic profiles of drug candidates. The trifluorophenyl group in Tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate is likely to contribute to improved metabolic stability and reduced susceptibility to degradation by enzymes such as cytochrome P450 enzymes. These attributes are critical for ensuring that a drug remains active within the body for an adequate duration to achieve therapeutic efficacy.

The tert-butyl carbamate moiety also offers advantages in terms of solubility and bioavailability. The bulky tert-butyl group can enhance solubility in certain solvents while maintaining sufficient lipophilicity for membrane permeability. This balance is often crucial for achieving optimal absorption and distribution following administration.

From a research perspective, Tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate represents an exciting opportunity for interdisciplinary collaboration between synthetic chemists and biologists. Its unique structural features make it a valuable tool for exploring new chemical space and identifying novel therapeutic targets. As computational methods for drug design continue to advance, compounds like this one are likely to play an increasingly important role in accelerating the discovery of next-generation pharmaceuticals.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the trifluorophenyl group efficiently. Additionally, protecting group strategies might be necessary to prevent unwanted side reactions involving the carbamate functionality.

Evaluation of the biological activity of Tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate will likely involve both in vitro and in vivo studies. In vitro assays can provide initial insights into its interaction with potential biological targets such as enzymes or receptors. Subsequent in vivo studies will help assess its pharmacokinetic behavior and therapeutic potential in animal models before considering human clinical trials.

The growing emphasis on sustainable chemistry also presents opportunities for optimizing the synthetic routes used to produce Tert-butyl N-1-oxo-2-(2,4,5-trifluorophenyl)propan-2-ylcarbamate. Green chemistry principles encourage minimizing waste generation and using environmentally benign reagents wherever possible. Innovations in catalytic systems and solvent selection could make large-scale production more efficient while reducing environmental impact.

In conclusion，Tert-butyl N-1-oxyo-[email protected](CAS No.2228681-46-5) is a multifaceted compound with significant potential applications in pharmaceutical research and development。 Its unique structural features，includingtert-but groups，trifl groups，andcarbamate functionalities，make it an attractive candidate for further exploration。 As our understanding of molecular interactions continues to evolve，compounds like this one will undoubtedly play a crucial role in shaping future advances in medicine。